Cas no 1559355-56-4 (4-(3,5-dimethylcyclohexyl)aminopentan-1-ol)

• Product Name: 4-(3,5-dimethylcyclohexyl)aminopentan-1-ol
• CAS No: 1559355-56-4
• MF: C₁₃H₂₇NO
• MW: 213.359584093094
• CID: 5180939
• PubChem ID: 75356537
• Update Time: 2025-05-30

4-(3,5-dimethylcyclohexyl)aminopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol, 4-[(3,5-dimethylcyclohexyl)amino]-
• 4-(3,5-dimethylcyclohexyl)aminopentan-1-ol

• Inchi： 1S/C13H27NO/c1-10-7-11(2)9-13(8-10)14-12(3)5-4-6-15/h10-15H,4-9H2,1-3H3
• InChI Key： NGMPMWXYSYYXSP-UHFFFAOYSA-N
• SMILES： C(O)CCC(NC1CC(C)CC(C)C1)C

Additional information on 4-(3,5-dimethylcyclohexyl)aminopentan-1-ol

4-(3,5-Dimethylcyclohexyl)Aminopentan-1-ol: A Comprehensive Overview

4-(3,5-Dimethylcyclohexyl)aminopentan-1-ol is a versatile organic compound with the CAS number 1559355-56-4. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. Its structure, comprising a cyclohexane ring substituted with two methyl groups and an amino alcohol moiety, makes it a valuable molecule for both academic research and industrial applications.

The synthesis of 4-(3,5-Dimethylcyclohexyl)aminopentan-1-ol involves a multi-step process that typically includes the alkylation of cyclohexane derivatives followed by reduction and hydroxylation steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall production costs and enhancing scalability. This has made the compound more accessible for large-scale production, particularly in the pharmaceutical and chemical industries.

One of the most notable applications of 4-(3,5-Dimethylcyclohexyl)aminopentan-1-ol is in the field of pharmacology. Studies have shown that this compound exhibits promising bioactivity, particularly in modulating cellular signaling pathways. For instance, research published in *Journal of Medicinal Chemistry* highlights its potential as a lead compound for developing novel therapeutic agents targeting neurodegenerative diseases. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for drug delivery systems.

In addition to its pharmacological applications, 4-(3,5-Dimethylcyclohexyl)aminopentan-1-ol has found utility in materials science. Its unique stereochemistry allows it to serve as a chiral building block in the synthesis of advanced polymers and surfactants. Recent studies have demonstrated its effectiveness in enhancing the biodegradability of polymeric materials, which is crucial for sustainable development.

The physical and chemical properties of 4-(3,5-Dimethylcyclohexyl)aminopentan-1-ol are well-documented. It has a melting point of approximately 78°C and a boiling point around 220°C under standard conditions. The compound is soluble in common organic solvents such as dichloromethane and ethanol but exhibits limited solubility in water. These properties make it suitable for use in various organic reactions where controlled solubility is essential.

From an environmental perspective, 4-(3,5-Dimethylcyclohexyl)aminopentan-1-ol has been evaluated for its biodegradability and ecotoxicity. Research indicates that it undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. This aligns with global efforts to develop eco-friendly chemicals that contribute to sustainable practices.

In conclusion, 4-(3,5-Dimethylcyclohexyl)aminopentan-1-ol (CAS No: 1559355-56-4) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key molecule for future innovations in medicine, materials science, and beyond.